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Compound of Interest

Compound Name:
p-t-Butylphenyl diphenyl

phosphate-d10

Cat. No.: B15558302 Get Quote

An In-depth Technical Guide to the Safety of p-t-Butylphenyl diphenyl phosphate-d10

This technical guide provides a comprehensive overview of the safety data for p-t-Butylphenyl
diphenyl phosphate-d10. Due to the limited availability of a specific Safety Data Sheet (SDS)

for the deuterated compound, this document primarily relies on data from its non-deuterated

analogue, p-t-Butylphenyl diphenyl phosphate (CAS 981-40-8). This approach is based on the

principle that the toxicological and physical properties are unlikely to differ significantly, though

minor variations may exist. This guide is intended for researchers, scientists, and professionals

in drug development.

Chemical Identification
Identifier Data

Chemical Name p-t-Butylphenyl diphenyl phosphate-d10

Synonyms
p-tert-Butylphenyl Diphenyl Ester Phosphoric

Acid-d10

Molecular Formula C22D10H13O4P[1]

Molecular Weight 392.451[1]

CAS Number (Unlabelled) 981-40-8[2][3]
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Physical and Chemical Properties
The following table summarizes the physical and chemical properties of the non-deuterated p-t-

Butylphenyl diphenyl phosphate.

Property Value Reference

Appearance Clear, transparent liquid [4]

Melting Point -21°C (pour point) [5]

Boiling Point
261°C at 6 mm Hg; 420°C at

atmospheric pressure
[5][6]

Relative Density 1.15 - 1.2 at 20°C [4][5]

Vapor Pressure 7.8 x 10-5 Pa at 20°C [5]

Water Solubility
3.2 mg/L at room temperature

(for a commercial mixture)
[5]

Viscosity 70-100 mPa.s at 25°C [4]

LogP 6.49220 [6]

Hazard Identification and GHS Classification
Based on the available data for the non-deuterated compound, p-t-Butylphenyl diphenyl

phosphate is considered very toxic to aquatic life with long-lasting effects.[7] However, for direct

human health hazards, many reports indicate it does not meet the criteria for GHS hazard

classification.[8]

GHS Classification (for non-deuterated analogue):

Acute Aquatic Toxicity: Category 2[7]

Chronic Aquatic Toxicity: Category 1[7]

Pictogram:

alt text
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Signal Word: Warning[7]

Hazard Statements:

H410: Very toxic to aquatic life with long lasting effects.[7]

Precautionary Statements:

P273: Avoid release to the environment.[7]

P391: Collect spillage.[7]

P501: Dispose of contents/container to an approved waste disposal plant.[7]

Hazard Identification

Pictogram
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Environment
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Caption: GHS Hazard Classification and Response Flow.

Toxicological Information
The toxicological data for p-t-Butylphenyl diphenyl phosphate suggests low acute toxicity in

mammals.
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Endpoint Species Route Value Reference

LD50 Rat Oral >2000 mg/kg bw [9]

LD50 Rabbit Dermal >2000 mg/kg bw [9]

LC50 Rat Inhalation >200 mg/L [9]

Skin Corrosion/Irritation: Not expected to be irritating.[10]

Serious Eye Damage/Irritation: Not expected to be irritating.[10]

Respiratory or Skin Sensitization: Not classified as a sensitizer based on human patch tests,

though a local lymph node assay in mice showed sensitization.[10]

Germ Cell Mutagenicity: No evidence of mutagenic activity in Ames tests.[10]

Carcinogenicity: No components are listed as carcinogens by IARC, ACGIH, NTP, or OSHA.

[7]

Reproductive Toxicity: Shall not be classified as a reproductive toxicant.[11]

Specific Target Organ Toxicity (Single Exposure): Shall not be classified as a specific target

organ toxicant.[11]

Specific Target Organ Toxicity (Repeated Exposure): May cause damage to organs through

prolonged or repeated exposure through inhalation.[9]

Experimental Protocols
While specific experimental protocols for the deuterated compound are not available, the safety

data for the non-deuterated analogue would have been generated using standardized OECD or

equivalent test guidelines. For instance:

Acute Oral Toxicity: Typically determined using OECD Test Guideline 420 (Acute Oral

Toxicity - Fixed Dose Procedure) or OECD 423 (Acute Oral Toxicity - Acute Toxic Class

Method). The protocol involves administering the substance to fasted animals and observing

them for a defined period (e.g., 14 days) for signs of toxicity and mortality.
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Acute Dermal Toxicity: Generally follows OECD Test Guideline 402 (Acute Dermal Toxicity).

The substance is applied to a shaved area of the skin of the test animal, and the animals are

observed for toxic effects.

Acute Inhalation Toxicity: Follows OECD Test Guideline 403 (Acute Inhalation Toxicity).

Animals are exposed to the substance in the form of a vapor, aerosol, or dust in a controlled

chamber for a specified duration.

Skin Irritation: Assessed using OECD Test Guideline 404 (Acute Dermal Irritation/Corrosion).

The substance is applied to the skin of a test animal (typically a rabbit) and the site is

observed for signs of erythema and edema.

Eye Irritation: Follows OECD Test Guideline 405 (Acute Eye Irritation/Corrosion). The

substance is instilled into the eye of a test animal and the eye is examined for signs of

irritation.

First Aid Measures
In case of exposure, the following first aid measures are recommended.[7]

Exposure Occurs

Inhalation Skin Contact Eye Contact Ingestion

Move to fresh air.
If not breathing, give artificial respiration. Wash off with soap and plenty of water. Flush eyes with water as a precaution. Do NOT induce vomiting.

Rinse mouth with water.

Consult a Physician
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Caption: First Aid Response Workflow.

Handling and Storage
Handling: Handle in accordance with good industrial hygiene and safety practices.[7] Avoid

formation of dust and aerosols. Provide appropriate exhaust ventilation at places where dust

is formed.[7]

Storage: Keep container tightly closed in a dry and well-ventilated place.[7]

Personal Protective Equipment (PPE)

Personal Protective Equipment Recommended for Handling

Eye Protection

Safety glasses with side-shields conforming to EN166

Hand Protection

Handle with gloves. Gloves must be inspected prior to use.

Skin and Body Protection

Complete suit protecting against chemicals.

Respiratory Protection

For nuisance exposures use type P95 (US) or type P1 (EU EN 143) particle respirator.

Click to download full resolution via product page

Caption: Recommended Personal Protective Equipment.

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[7]
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Special Hazards: No data available.[7]

Advice for Firefighters: Wear self-contained breathing apparatus for firefighting if necessary.

[7]

Disposal Considerations
Dispose of contents/container to an approved waste disposal plant.[7] Discharge into the

environment must be avoided.[7]

Ecological Information
This substance is very toxic to aquatic life with long-lasting effects.[7] An environmental hazard

cannot be excluded in the event of unprofessional handling or disposal.[7]

Disclaimer: This document is intended as a guide and is based on the best available

information for the non-deuterated analogue of p-t-Butylphenyl diphenyl phosphate-d10. It is

the responsibility of the user to conduct a thorough risk assessment before use and to consult

the original Safety Data Sheet from the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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